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Compound of Interest

Compound Name: Glycovir

Cat. No.: B1671917

Welcome to the technical support center for the HPLC-MS/MS analysis of Glycovir. This
resource provides researchers, scientists, and drug development professionals with
comprehensive guidance on method development, troubleshooting, and data interpretation for
the characterization of this anti-HIV prodrug.

Frequently Asked Questions (FAQSs)

Q1: What is Glycovir and what are its key properties?

Glycovir, also known as SC-49483, is an anti-HIV prodrug that acts as an alpha-glucosidase-1
inhibitor.[1] It targets the processing of viral glycoproteins in the host cell's endoplasmic
reticulum.[1] Its key chemical properties are summarized in the table below.

Property Value Reference
Chemical Formula C26H45N0O8 [1112]

Exact Mass 499.3145 Da [1]
Molecular Weight 499.64 g/mol [11[2]

[(2R,3R,4R,5S)-3,4,5-
tri(butanoyloxy)-1-

IUPAC Name ( ) y Y) [2]
butylpiperidin-2-yllmethyl

butanoate
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Q2: What is the mechanism of action of Glycovir?

Glycovir is an alpha-glucosidase-1 inhibitor. This enzyme is crucial for the proper folding of
viral glycoproteins. By inhibiting this enzyme, Glycovir disrupts the formation of functional viral
envelope glycoproteins, which is a critical step in the viral life cycle.[1]

Q3: Why is HPLC-MS/MS a suitable method for Glycovir analysis?

High-Performance Liquid Chromatography (HPLC) coupled with tandem Mass Spectrometry
(MS/MS) is a powerful analytical technique for the quantification of small molecules like
Glycovir in complex biological matrices. HPLC provides excellent separation of the analyte
from other components, while MS/MS offers high sensitivity and selectivity for detection and
quantification.[3][4]

HPLC-MS/MS Method Development for Glycovir

This section provides a general framework for developing a robust HPLC-MS/MS method for
the characterization and quantification of Glycovir.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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